Ethyl 2-(2,5-difluoroanilino)pyridine-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound is likely a derivative of pyridine, which is a basic heterocyclic organic compound. It has a structure similar to benzene, but one CH group is replaced by a nitrogen atom . The “2,5-difluoroanilino” part suggests the presence of an aniline (a primary amine) that is substituted with two fluorine atoms. The “ethyl” and “carboxylate” parts indicate an ester functional group attached to the pyridine ring .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a pyridine ring, a difluoroanilino group, and an ethyl carboxylate group . Techniques like X-ray diffraction, NMR, and mass spectrometry are typically used to analyze and confirm the structure .Chemical Reactions Analysis
As a pyridine derivative, this compound might participate in various chemical reactions. Pyridines can act as bases, nucleophiles, or electrophiles, depending on the reaction conditions and the other reactants involved . The presence of the ester group also opens up possibilities for reactions like hydrolysis, reduction, and transesterification .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its precise molecular structure. Factors like the presence of the pyridine ring, the difluoroanilino group, and the ethyl carboxylate group would influence properties like solubility, melting point, boiling point, and reactivity .Future Directions
The future research directions for this compound could involve exploring its potential biological activities, optimizing its synthesis, studying its reactions, and investigating its physical and chemical properties. These studies could contribute to the development of new pharmaceuticals, agrochemicals, or materials .
Properties
IUPAC Name |
ethyl 2-(2,5-difluoroanilino)pyridine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12F2N2O2/c1-2-20-14(19)10-4-3-7-17-13(10)18-12-8-9(15)5-6-11(12)16/h3-8H,2H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABSSFSJIOGWDSS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=CC=C1)NC2=C(C=CC(=C2)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12F2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.